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methoxybenzoate

Cat. No.: B1260710 Get Quote

An In-depth Technical Guide to the Fundamental Properties of Sodium 4-Hydroxy-3-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 4-hydroxy-3-methoxybenzoate, also known as sodium vanillate, is the sodium salt of

vanillic acid. Vanillic acid is a phenolic acid found in various plants and is a major oxidized

metabolite of vanillin. This compound and its parent acid have garnered significant interest in

the scientific community due to their diverse biological activities, including antioxidant, anti-

inflammatory, neuroprotective, and potential therapeutic effects in metabolic and cardiovascular

diseases. This technical guide provides a comprehensive overview of the fundamental

properties, biological significance, and experimental considerations for Sodium 4-Hydroxy-3-
methoxybenzoate, tailored for professionals in research and drug development.

Core Chemical and Physical Properties
A clear understanding of the physicochemical properties of Sodium 4-Hydroxy-3-
methoxybenzoate is essential for its application in experimental settings. The following tables

summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers
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Identifier Value Reference

IUPAC Name
sodium;4-hydroxy-3-

methoxybenzoate
[1]

Synonyms

Sodium Vanillate, 4-Hydroxy-3-

methoxybenzoic Acid Sodium

Salt, Vanillic Acid Sodium Salt

[2]

CAS Number 28508-48-7 [1][2]

Molecular Formula C₈H₇NaO₄ [1][2][3]

Molecular Weight 190.13 g/mol [1][2][3][4]

InChI Key
ZFRVFUWCVYLUIH-

UHFFFAOYSA-M
[1]

SMILES
COC1=C(C=CC(=C1)C(=O)

[O-])O.[Na+]
[1]

PubChem CID 23675709 [1][3]

Table 2: Physical Properties
Property Value Reference

Appearance
White to almost white

crystalline powder
[1]

Purity ≥98.0% [1][2]

Storage Temperature

Room temperature,

recommended in a cool, dark

place (<15°C)

Solubility Soluble in water.

Biological Activity and Signaling Pathways
The biological effects of Sodium 4-Hydroxy-3-methoxybenzoate are primarily attributed to its

active form, vanillic acid. Research has elucidated its modulatory effects on several key
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signaling pathways, highlighting its therapeutic potential.

Vanillic acid has been shown to exert potent anti-inflammatory and antioxidant effects by

inhibiting pathways such as NF-κB, JNK/STAT, NLRP, TLRs, MAPK, and mTOR.[5] It can block

pro-inflammatory cytokines and suppress inflammatory cascades.[5] Furthermore, vanillic acid

has demonstrated the ability to reduce oxidative stress markers.[5]

In the context of metabolic syndrome, vanillic acid may act through the activation of the

AMPK/Sirt1/PGC-1α pathway and modulation of insulin signaling pathways like Akt and

ERK1/2.[6]

PI3K/Akt/β-Catenin Signaling Pathway
Studies have demonstrated that vanillic acid can promote the proliferation of dermal papilla

cells through the activation of the PI3K/Akt/Wnt/β-catenin signaling pathway.[7] This pathway is

crucial for cell proliferation and hair growth.[7]
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Caption: Vanillic acid-mediated activation of the PI3K/Akt/β-catenin pathway.

JNK/NF-κB Signaling Pathway in Neuroinflammation
Vanillic acid has been shown to counteract neurotoxicity by regulating the c-Jun N-terminal

kinase (JNK) pathway.[8] It can suppress the phosphorylation of JNK and NF-κB, leading to a

reduction in pro-inflammatory mediators.[8]
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Caption: Inhibition of the JNK/NF-κB neuroinflammatory pathway by vanillic acid.

Experimental Protocols and Methodologies
To facilitate further research, this section outlines standardized experimental protocols relevant

to the investigation of Sodium 4-Hydroxy-3-methoxybenzoate's biological activities.

General Workflow for In Vitro Bioactivity Screening
The following diagram illustrates a typical workflow for assessing the biological effects of

Sodium 4-Hydroxy-3-methoxybenzoate on a cellular model.
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Caption: A generalized experimental workflow for in vitro bioactivity studies.

Western Blotting for Protein Analysis
Objective: To determine the effect of Sodium 4-Hydroxy-3-methoxybenzoate on the

expression and phosphorylation levels of key proteins in a signaling pathway (e.g., Akt, β-

catenin, JNK, NF-κB).

Methodology:

Cell Lysis: After treatment with Sodium 4-Hydroxy-3-methoxybenzoate, cells are washed

with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase

inhibitors.
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Protein Quantification: The total protein concentration of the lysates is determined using a

BCA protein assay.

SDS-PAGE: Equal amounts of protein (e.g., 20-40 µg) are separated by sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene

difluoride (PVDF) membrane.

Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in

Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-

specific antibody binding.

Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary

antibodies specific to the target proteins (e.g., anti-phospho-Akt, anti-total-Akt).

Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL)

detection system.

Analysis: Band intensities are quantified using densitometry software and normalized to a

loading control (e.g., β-actin or GAPDH).

Synthesis Overview
Sodium 4-Hydroxy-3-methoxybenzoate is typically synthesized from its parent compound,

vanillic acid (4-hydroxy-3-methoxybenzoic acid). A common laboratory-scale synthesis involves

the neutralization of vanillic acid with a sodium base.

Reaction: C₈H₈O₄ (Vanillic Acid) + NaOH (Sodium Hydroxide) → C₈H₇NaO₄ (Sodium 4-
Hydroxy-3-methoxybenzoate) + H₂O

Protocol Outline:

Dissolution: Vanillic acid is dissolved in a suitable solvent, such as ethanol or water.
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Neutralization: A stoichiometric amount of a sodium base (e.g., sodium hydroxide or sodium

bicarbonate) solution is added dropwise to the vanillic acid solution while stirring. The pH is

monitored and adjusted to neutral (pH ~7).

Isolation: The resulting salt can be isolated by evaporation of the solvent under reduced

pressure.

Purification: The crude product may be purified by recrystallization from an appropriate

solvent system to yield the final white crystalline powder.

Applications in Research and Drug Development
The diverse biological activities of Sodium 4-Hydroxy-3-methoxybenzoate make it a valuable

compound for various research and development applications:

Pharmacological Research: It serves as a tool compound for studying the roles of the NF-κB,

PI3K/Akt, and MAPK signaling pathways in various disease models.

Drug Discovery: Its antioxidant and anti-inflammatory properties make it a potential starting

point for the development of novel therapeutics for inflammatory conditions,

neurodegenerative diseases, and metabolic disorders.

Cosmeceuticals: The ability of its parent compound, vanillic acid, to stimulate dermal papilla

cells suggests potential applications in hair growth-promoting formulations.[7]

Chemical Synthesis: It can be used as a chemical intermediate in the synthesis of more

complex molecules, such as the kinase inhibitor Bosutinib.[9]

Conclusion
Sodium 4-Hydroxy-3-methoxybenzoate is a compound with significant potential in various

scientific and therapeutic fields. Its well-defined chemical properties, coupled with the extensive

biological activities of its parent compound, vanillic acid, provide a strong foundation for its use

in drug development and biomedical research. This guide has provided a comprehensive

overview of its fundamental properties, biological significance, and key experimental

methodologies to aid researchers in their exploration of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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